Cas no 1416013-61-0 ((E)-N-(3-bromo-2-fluorophenyl)-2-(hydroxyimino)acetamide)

• Product Name: (E)-N-(3-bromo-2-fluorophenyl)-2-(hydroxyimino)acetamide
• CAS No: 1416013-61-0
• MF: C₈H₆BrFN₂O₂
• MW: 261.047844409943
• CID: 5189614
• Update Time: 2025-08-02

(E)-N-(3-bromo-2-fluorophenyl)-2-(hydroxyimino)acetamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(3-bromo-2-fluorophenyl)-2-(hydroxyimino)acetamide
• 184669
• Acetamide, N-(3-bromo-2-fluorophenyl)-2-(hydroxyimino)-, (2E)-

• Inchi： 1S/C8H6BrFN2O2/c9-5-2-1-3-6(8(5)10)12-7(13)4-11-14/h1-4,14H,(H,12,13)/b11-4+
• InChI Key： HLZHTUFBFQRGJK-NYYWCZLTSA-N
• SMILES： C(NC1=CC=CC(Br)=C1F)(=O)/C=N/O

Additional information on (E)-N-(3-bromo-2-fluorophenyl)-2-(hydroxyimino)acetamide

Comprehensive Overview of (E)-N-(3-bromo-2-fluorophenyl)-2-(hydroxyimino)acetamide (CAS No. 1416013-61-0)

(E)-N-(3-bromo-2-fluorophenyl)-2-(hydroxyimino)acetamide, with the CAS number 1416013-61-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a bromo-fluorophenyl moiety and a hydroxyiminoacetamide group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to its structural versatility and reactivity.

The compound's molecular structure includes a 3-bromo-2-fluorophenyl ring, which is known to enhance binding affinity in drug design. The (E)-hydroxyimino group further contributes to its stability and reactivity, enabling its use in various cross-coupling reactions and heterocyclic synthesis. These properties align with current trends in green chemistry and sustainable synthesis, as scientists seek eco-friendly methods to produce high-value intermediates.

In recent years, the demand for fluorinated and brominated compounds like 1416013-61-0 has surged, driven by their role in developing new therapeutics and crop protection agents. The pharmaceutical industry frequently explores such molecules for their potential in kinase inhibition and antibacterial activity, while the agrochemical sector investigates their utility in pest control formulations. This dual applicability makes (E)-N-(3-bromo-2-fluorophenyl)-2-(hydroxyimino)acetamide a compound of broad interest.

From a synthetic chemistry perspective, the compound's CAS No. 1416013-61-0 is often referenced in patents and academic papers focusing on amide bond formation and oxime derivatives. Its stability under mild conditions allows for efficient scale-up processes, a critical factor for industrial applications. Additionally, its compatibility with catalytic systems aligns with the growing emphasis on atom-efficient reactions in modern laboratories.

Questions frequently searched by users include: "What is the synthetic route for (E)-N-(3-bromo-2-fluorophenyl)-2-(hydroxyimino)acetamide?" and "How does the bromo-fluoro substitution affect bioactivity?" These queries reflect the compound's relevance in medicinal chemistry and material science. Researchers also explore its spectroscopic properties (e.g., NMR, IR) to validate purity and structure, a topic of high interest in quality control protocols.

In summary, 1416013-61-0 represents a compelling case study in the design of multifunctional intermediates. Its structural motifs cater to diverse applications, from drug discovery to agrochemical innovation. As the scientific community continues to prioritize efficient synthesis and functional group compatibility, this compound is poised to remain a focal point in cutting-edge research.